Etisulergine
Catalog No.
S582037
CAS No.
64795-23-9
M.F
C19H28N4O2S
M. Wt
376.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
64795-23-9
Product Name
Etisulergine
IUPAC Name
(6aR,9S,10aR)-9-(diethylsulfamoylamino)-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline
Molecular Formula
C19H28N4O2S
Molecular Weight
376.5 g/mol
InChI
InChI=1S/C19H28N4O2S/c1-4-23(5-2)26(24,25)21-14-10-16-15-7-6-8-17-19(15)13(11-20-17)9-18(16)22(3)12-14/h6-8,11,14,16,18,20-21H,4-5,9-10,12H2,1-3H3/t14-,16+,18+/m0/s1
InChI Key
YHEIHLVIKSTGJE-YXJHDRRASA-N
SMILES
CCN(CC)S(=O)(=O)NC1CC2C(CC3=CNC4=CC=CC2=C34)N(C1)C
Synonyms
CQ 32084, CQ-32084, etisulergine
Canonical SMILES
CCN(CC)S(=O)(=O)NC1CC2C(CC3=CNC4=CC=CC2=C34)N(C1)C
Isomeric SMILES
CCN(CC)S(=O)(=O)N[C@H]1C[C@H]2[C@@H](CC3=CNC4=CC=CC2=C34)N(C1)C
XLogP3
2.2
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
2
Exact Mass
376.19329732 g/mol
Monoisotopic Mass
376.19329732 g/mol
Heavy Atom Count
26
UNII
28N73Q6O7Y
Related CAS
72782-54-8 (mono-hydrochloride)
Wikipedia
Etisulergine
Dates
Modify: 2023-07-20
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